(R)-Tetrahydro-2H-pyran-3-amine
Overview
Description
(R)-Tetrahydro-2H-pyran-3-amine, commonly referred to as RTHP, is a chiral molecule that has been studied extensively in the field of organic synthesis. It is a versatile molecule that can be used in a variety of ways, and its properties have made it an important tool in the laboratory.
Scientific Research Applications
Synthesis Methods and Chemical Reactions
Synthesis of Spiro Compounds : (R)-Tetrahydro-2H-pyran-3-amine is used in the synthesis of spiro[isoquinoline-4,4'-pyran]-3-imines, exploring reactions with primary amines under varying conditions (Kisel’ et al., 2000).
Palladium-catalyzed Additions : This compound is also involved in palladium-catalyzed addition reactions to double bonds, leading to the formation of α-amino tetrahydrofurans and pyrans, highlighting the influence of amine nature, ring size, and catalyst on these reactions (Cheng & Hii, 2001).
Synthesis of Oxygen-Containing Compounds : In the context of medicinal chemistry, (R)-Tetrahydro-2H-pyran-3-amine derivatives have been synthesized for creating oxygen-containing isosteres of sympathomimetic amines. These compounds have potential applications in dopamine receptor affinity (Georgiadis et al., 1988).
Formation of 2H-Pyrans : Another application involves the reaction of pyrylium compounds to form stable crystalline 2-dialkylamino-2H-pyrans, with potential in organic synthesis (Fischer, Zimmermann, & Weissenfels, 1983).
Synthesis of Tetrahydropyran Derivatives : The compound has been used in the synthesis of tetrahydropyran derivatives, highlighting its versatility in organic chemistry and potential pharmaceutical applications (Agekyan & Mkryan, 2015).
Structural and Mechanistic Studies
Structural Analysis : Studies on the structure of various (R)-Tetrahydro-2H-pyran-3-amine derivatives provide insights into their molecular conformations and potential interactions, contributing to the understanding of their chemical behavior (Liu et al., 2009).
Mechanistic Insights : Research into the mechanisms of isomerization of oxazinane rings, with comparisons to tetrahydro-2H-pyran ring conformers, offers valuable information on the anomeric effect and reaction pathways, enhancing the understanding of these chemical transformations (Tsipis et al., 2021).
Applications in Antidepressants
- Monoamine Reuptake Inhibitors : A significant application in pharmacology is the development of triple monoamine reuptake inhibitors. Derivatives of (R)-Tetrahydro-2H-pyran-3-amine show potential as antidepressants, targeting dopamine, serotonin, and norepinephrine transporters (Santra et al., 2012).
properties
IUPAC Name |
(3R)-oxan-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO/c6-5-2-1-3-7-4-5/h5H,1-4,6H2/t5-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUUOEJJGRCQGBQ-RXMQYKEDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(COC1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](COC1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80428384 | |
Record name | (R)-Tetrahydro-2H-pyran-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80428384 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
101.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-Tetrahydro-2H-pyran-3-amine | |
CAS RN |
1071829-82-7 | |
Record name | (R)-Tetrahydro-2H-pyran-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80428384 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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